Cas no 54306-14-8 (4-{(4-Bromophenyl)sulfanylmethyl}aniline)

• Product Name: 4-{(4-Bromophenyl)sulfanylmethyl}aniline
• CAS No: 54306-14-8
• MF: C₁₃H₁₂BrNS
• MW: 294.210081100464
• MDL: MFCD11642554
• CID: 1071185
• PubChem ID: 43345342
• Update Time: 2025-04-20

4-{(4-Bromophenyl)sulfanylmethyl}aniline Chemical and Physical Properties

Names and Identifiers

• 4-{[(4-Bromophenyl)sulfanyl]methyl}aniline
• 4-[(4-bromophenyl)sulfanylmethyl]aniline
• (4-Brom-phenyl)-(4-amino-benzyl)-sulfid
• BD-0727
• bromophenylsulfanylmethylaniline
• 54306-14-8
• CS-0366107
• AKOS005071876
• 4-(((4-Bromophenyl)thio)methyl)aniline
• J-513130
• MFCD11642554
• DTXSID80655895
• 4-{(4-Bromophenyl)sulfanylmethyl}aniline

• MDL： MFCD11642554
• Inchi： 1S/C13H12BrNS/c14-11-3-7-13(8-4-11)16-9-10-1-5-12(15)6-2-10/h1-8H,9,15H2
• InChI Key： ZHTRZAKXBXBRIV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)SCC1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 292.98700
• Monoisotopic Mass: 292.98738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 51.3Ų

Experimental Properties

• Melting Point: 104-106°
• PSA: 51.32000
• LogP: 4.90480

4-{(4-Bromophenyl)sulfanylmethyl}aniline Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers